![molecular formula C6H8O3 B1616709 5,5-Dimethyl-2,4(3H,5H)-furandione CAS No. 50630-62-1](/img/structure/B1616709.png)
5,5-Dimethyl-2,4(3H,5H)-furandione
Overview
Description
5,5-Dimethyl-2,4(3H,5H)-furandione is a useful research compound. Its molecular formula is C6H8O3 and its molecular weight is 128.13 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 21366. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthetic Applications
5,5-Dimethyl-2,4(3H,5H)-furandione, also known as β-tetronic acid, exhibits significant synthetic applicability due to its multifunctional nature. It serves as a synthon in various heterocyclic systems, demonstrating its versatility in chemical synthesis (Schmidt & Zimmer, 1981). Additionally, its ability to undergo condensation with arylcarboxyaldehydes, leading to the formation of arylmethylene furandiones, highlights its role in creating diverse molecular structures (Villemin & Labiad, 1990). This reactivity is further explored in the synthesis of dihydro-2,3-furandiones, showcasing the compound's potential in generating a range of analogs (Hata, Morishita, Akutsu, & Kawamura, 1991).
Catalytic and Reaction Studies
This compound's involvement in reactions with heteroaromatic aldehydes, yielding heteroarylmethylene derivatives, illustrates its reactivity under specific conditions, such as the presence of concentrated hydrochloric acid (Schmidt & Zimmer, 1983). Its role in the Vilsmeier-Haak reaction, leading to the formation of β-substituted furans, indicates its utility in more complex chemical transformations (Krapivin et al., 1999). Furthermore, the electrochemical reduction of furandione derivatives has been studied, providing insights into potential applications in electrochemistry (Helmy, 1997).
Material Synthesis and Environmental Applications
Research into the synthesis of oligoesters from furandicarboxylic acid demonstrates the potential of this compound in the production of biobased polymers and materials, highlighting its significance in sustainable chemistry (Cruz-Izquierdo et al., 2015). In atmospheric science, the quantification of furandiones in ambient aerosol underlines its environmental relevance, particularly in the context of photooxidation of volatile organic compounds and secondary organic aerosol formation (Al-Naiema, Roppo, & Stone, 2017).
Properties
IUPAC Name |
5,5-dimethyloxolane-2,4-dione | |
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InChI |
InChI=1S/C6H8O3/c1-6(2)4(7)3-5(8)9-6/h3H2,1-2H3 | |
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InChI Key |
WTCISQGOKRLRTM-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1(C(=O)CC(=O)O1)C | |
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Molecular Formula |
C6H8O3 | |
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DSSTOX Substance ID |
DTXSID70281349 | |
Record name | 5,5-Dimethyl-2,4(3H,5H)-furandione | |
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Molecular Weight |
128.13 g/mol | |
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CAS No. |
50630-62-1 | |
Record name | NSC21366 | |
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Record name | 5,5-Dimethyl-2,4(3H,5H)-furandione | |
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